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Compound of Interest

Compound Name: 2-Allyl-4-ethoxyphenol

Cat. No.: B122652

Disclaimer: Direct and comprehensive safety and toxicological data for 2-Allyl-4-ethoxyphenol
(CAS No. 142875-24-9) is not readily available in published literature or safety data sheets.
This guide has been compiled by extrapolating information from structurally similar compounds,
including 4-ethoxyphenol, 2-ethoxyphenol, and other substituted phenols. The
recommendations provided herein are intended to guide researchers, scientists, and drug
development professionals in adopting a cautious and proactive approach to the safe handling
of this compound. All procedures should be conducted based on a thorough, site-specific risk
assessment.

Chemical and Physical Properties

While specific experimental data for 2-Allyl-4-ethoxyphenol is limited, its basic properties are
known.[1][2][3] The properties of structurally related compounds are presented below to
provide a comparative context for assessing potential characteristics.
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2-Allyl-4-
2-Allyl-4- 4- 2-
Property methoxypheno
ethoxyphenol Ethoxyphenol Ethoxyphenol
142875-24-9[1]
CAS Number 2] 622-62-8[4] 94-71-3[5] 584-82-7[6]
Molecular
C11H1402[1][2] CsH1002[4] CsH1002[7][8] C10H1202[6]
Formula
] 178.23 g/mol [1] 138.16 g/mol [7]
Molecular Weight 2] 138.16 g/mol [4] 5] 164.20 g/mol [6]
- _ _ Clear, colorless -
Appearance Not specified Beige solid[4] o Not specified
to yellow liquid[7]
Melting Point Not specified 64 - 67 °C[4] 20 - 25 °C[8] Not specified
Boiling Point Not specified Not available 216 - 217 °C[7] Not specified
] Moderately
- N Soluble in ) N
Solubility Not specified soluble in Not specified
water[4]
water[7]

Hazard Identification and GHS Classification
(Inferred)

A formal GHS classification for 2-Allyl-4-ethoxyphenol has not been established. However,
based on the classifications of analogous phenolic compounds, it is prudent to handle it as a
hazardous substance. The following inferred classification is based on data for 4-ethoxyphenol
and 2-ethoxyphenol.
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Hazard Class

Inferred Classification for Basis (Structurally Similar
2-Allyl-4-ethoxyphenol Compounds)

Acute Toxicity, Oral

4-Ethoxyphenol is classified as
Category 4 Acute Toxicity (Oral), Category
4.[4]

Skin Corrosion/Irritation

4-Ethoxyphenol is classified as
Category 2 Skin Corrosion/Irritation,
Category 2.[4]

Serious Eye Damage/Eye

Irritation

4-Ethoxyphenol is classified as

Serious Eye Damage/Eye
Category 1 or 2 Irritation, Category 1.[4] 2-

Ethoxyphenol is noted to

cause serious eye damage.[5]

Specific Target Organ Toxicity
(Single Exposure)

4-Ethoxyphenol is classified for

] specific target organ toxicity
Category 3 (Respiratory ]
o (single exposure), Category 3,
irritation) _ ,
with respiratory system as the

target organ.[4]

Skin Sensitization

_ N 2-Ethoxyphenol may cause an
Possible Sensitizer ) ) )
allergic skin reaction.[5]

Inferred Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Inferred Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile (Inferred)

Detailed toxicological studies on 2-Allyl-4-ethoxyphenol are not available. The toxicological
profile is inferred from data on related alkylphenols and ethoxylated phenols. Alkylphenols and
their derivatives have been noted for their potential to act as endocrine disruptors and can
cause a range of adverse health effects.[9][10][11][12]

Potential Health Effects:

o Acute Effects: Based on related compounds, acute exposure may cause irritation to the skin,
eyes, and respiratory tract.[4][5] Ingestion may be harmful.[4]

» Chronic Effects: Prolonged or repeated exposure to phenolic compounds can lead to
systemic toxicity, affecting organs such as the liver and kidneys.[13] Some alkylphenols are
suspected of causing genetic defects.[14]

o Endocrine Disruption: Alkylphenols, particularly those with longer alkyl chains, are known to

have estrogenic effects and can act as endocrine disruptors.[12][15] The potential for 2-Allyl-

4-ethoxyphenol to exhibit such activity should be considered.

Occupational Exposure Limits (Inferred)

There are no established occupational exposure limits (OELS) for 2-Allyl-4-ethoxyphenol. In
the absence of specific limits, it is crucial to minimize exposure to the lowest reasonably
achievable level. For 4-ethoxyphenol, no specific OELs have been established by major
regulatory bodies.[16]
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Safe Handling and Storage

Given the lack of comprehensive safety data, a conservative approach to handling and storage
IS essential.

Engineering Controls:

o Work with 2-Allyl-4-ethoxyphenol should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood, especially when handling powders or
creating aerosols.[17][18]

o Ensure that safety showers and eyewash stations are readily accessible.[17]
Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are mandatory.[13] A face shield should
be worn when there is a risk of splashing.[13][19]

o Skin Protection: A lab coat must be worn.[13] For potential splash hazards, a chemically
resistant apron is recommended.[13]

» Hand Protection: Due to the potential for skin absorption and irritation, appropriate chemical-
resistant gloves are critical. Nitrile gloves may be suitable for incidental contact, but for direct
or prolonged handling, more robust gloves such as neoprene or butyl rubber should be
considered.[13][19] Always inspect gloves before use and change them immediately if
contaminated.

o Respiratory Protection: If working outside of a fume hood where inhalation exposure is
possible, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Hygiene Practices:

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[17]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

o Contaminated work clothing should be removed and laundered separately before reuse.
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Storage:
e Store in a tightly closed container in a cool, dry, and well-ventilated area.[18]

o Store away from strong oxidizing agents and strong bases, as these are incompatible with
phenolic compounds.[4]

o Keep away from heat, sparks, and open flames.[13]
Accidental Release and First Aid Measures
Accidental Release:

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.[20]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material for disposal.

¢ Ventilate the area and wash the spill site after material pickup is complete.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove
contaminated clothing. If irritation or other symptoms develop, seek medical attention. For
phenol burns, polyethylene glycol (PEG 300 or 400) can be effective in decontaminating the
skin.[14][21]

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[4]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[16]
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Fire and Explosion Hazard

The fire and explosion hazard for 2-Allyl-4-ethoxyphenol is not specifically known. However,
many organic compounds are combustible.

 Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical powder, or
appropriate foam.[4]

e Hazardous Combustion Products: Combustion may produce carbon monoxide and carbon
dioxide.[4]

o Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[4]

Disposal Considerations

Dispose of 2-Allyl-4-ethoxyphenol and any contaminated materials as hazardous waste in
accordance with all local, state, and federal regulations. Do not allow this chemical to enter the
environment.

Experimental Protocols

Due to the absence of published studies on 2-Allyl-4-ethoxyphenol, specific experimental
protocols involving this compound cannot be provided. However, a general protocol for the
allylation of a phenol is described below. This is a common synthetic route and provides a

framework for how 2-Allyl-4-ethoxyphenol might be synthesized in a laboratory setting.

General Protocol for the Allylation of a Phenol:

Objective: To synthesize an allyl-substituted phenol via Williamson ether synthesis followed by
a Claisen rearrangement.

Materials:
 Starting phenol (e.g., 4-ethoxyphenol)

e Allyl bromide
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o Potassium carbonate (or another suitable base)

o Acetone (or another suitable solvent)

 Inert atmosphere (e.g., nitrogen or argon)

o Heating mantle and reflux condenser

e Separatory funnel

e Rotary evaporator

« Silica gel for column chromatography

o Appropriate solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)
Procedure:

o O-Allylation (Williamson Ether Synthesis): a. In a round-bottom flask equipped with a
magnetic stirrer and reflux condenser under an inert atmosphere, dissolve the starting
phenol and potassium carbonate in acetone. b. Slowly add allyl bromide to the reaction
mixture. c. Heat the mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC). d. Once the reaction is complete, cool the mixture to room
temperature and filter to remove the inorganic salts. e. Remove the solvent in vacuo using a
rotary evaporator. f. Purify the resulting allyl phenyl ether by column chromatography if
necessary.

o Claisen Rearrangement: a. Place the purified allyl phenyl ether in a suitable high-boiling
point solvent or neat in a reaction vessel equipped with a reflux condenser. b. Heat the
mixture to a high temperature (typically >200 °C) to induce the rearrangement. c. Monitor the
reaction by TLC. d. Upon completion, cool the reaction mixture. e. Purify the resulting allyl-
substituted phenol by column chromatography.

Safety Precautions for this Protocol:

 Allyl bromide is a lachrymator and is toxic. Handle it in a fume hood with appropriate PPE.
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o The Claisen rearrangement is often performed at high temperatures, so appropriate
precautions against thermal hazards should be taken.

 All steps should be carried out in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Allyl-4-ethoxyphenol: An In-depth Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122652#safety-and-handling-of-2-allyl-4-
ethoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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